Lanthanum(III) nitride

• IUPAC Name: azanylidynelanthanum
• InChI: InChI=1S/La.N
• InChI Key: QCLQZCOGUCNIOC-UHFFFAOYSA-N
• Canonical SMILES: N#[La]
• Molecular Formula: LaN
• DSSTOX Substance ID: DTXSID9067140
• Molecular Weight: 152.912 g/mol
• Physical Description: Black odorless powder; [MSDSonline]
• CAS No.: 25764-10-7

Description

Lanthanum(III) Nitride (LaN) is an advanced inorganic compound with a cubic crystal structure, prized in research for its high melting point of 2450°C and notable thermal stability . This material is paramagnetic and exhibits semiconducting properties, with a bandgap that can be tuned for specific electronic applications, making it a subject of ongoing investigative work . It serves as a critical precursor and functional material in several high-tech research domains. In electronics and optoelectronics, LaN is explored for use in semiconductor devices, magnetic materials, and as a component in light-emitting diodes (LEDs) due to its promising electrical and optical characteristics . Its refractory nature also makes it a candidate for investigation as a protective coating and in high-temperature ceramics . Furthermore, LaN functions as a catalyst for ammonia synthesis, providing a model system for studying catalytic processes . Researchers should note that LaN is moisture-sensitive and reacts with water or humid air to form lanthanum hydroxide and ammonia . Proper handling in controlled environments is essential to maintain its stability and performance. This product is intended for laboratory research purposes only and is not classified or intended for use as a drug, agricultural product, or for any human or veterinary therapeutic applications.

Preparation Methods

Direct Reaction of Lanthanum Metal with Nitrogen Sources

One of the primary methods to prepare lanthanum(III) nitride is the direct reaction of lanthanum metal with nitrogen-containing compounds under controlled conditions.

• Solid-State Reaction with Nitrogen Sources : Lanthanum metal can be reacted with nitrogen sources such as cesium azide (CsN₃) in the presence of lanthanide halides (e.g., lanthanum tribromide, LaBr₃) and flux agents like cesium bromide (CsBr). This reaction is typically carried out in evacuated, sealed silica tubes at elevated temperatures (~900 °C) for extended periods (about 7 days) to promote the formation of lanthanum nitride phases.

• Flux-Assisted Crystal Growth : The addition of fluxing agents such as CsBr facilitates the growth of high-quality single crystals of lanthanum nitride or related nitride sulfide compounds. The flux lowers the melting point and enhances diffusion, allowing for better crystal formation.

• Reaction Conditions : The reaction involves the combination of lanthanum metal, sulfur (for nitride sulfides), lanthanide tribromides, and cesium azide. The sealed environment prevents oxidation and contamination, while the high temperature ensures complete reaction and crystallization.

• Example Reaction :
  $$
  3 \text{La} + 3 \text{CsN}3 + \text{LaBr}3 \xrightarrow{900^\circ C, 7 \text{ days}} \text{La}4\text{N}2\text{S}_3 + 6 \text{CsBr}
  $$

This method yields black, rod-shaped single crystals of lanthanum nitride or lanthanum nitride sulfides, which can be isolated by washing off the flux with water due to its hydrolytic stability.

Preparation via Lanthanum Nitrate Precursor and Thermal Treatment

Another approach involves synthesizing lanthanum nitrate as a precursor, followed by thermal decomposition and nitridation steps to obtain lanthanum nitride.

• Synthesis of Lanthanum Nitrate : Lanthanum oxide (La₂O₃) is reacted with nitric acid (HNO₃) to form lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O). The reaction is carried out with a slight excess of nitric acid (about 20% more than stoichiometric) to ensure complete conversion.

  $$
  \text{La}2\text{O}3 + 6 \text{HNO}3 \rightarrow 2 \text{La(NO}3)3 + 3 \text{H}2\text{O}
  $$

• Crystallization and Drying : The lanthanum nitrate solution is slowly evaporated over several weeks to induce crystallization. The crystals are then dried at 100–120 °C for about 12 hours to remove unbound water.

• Milling : The dried lanthanum nitrate crystals are milled to fine particles (~300 mesh) to increase surface area and reactivity.

• Calcination and Nitridation : The lanthanum nitrate precursor is subjected to calcination at elevated temperatures, which decomposes the nitrate and facilitates the formation of lanthanum oxide intermediate. Subsequent treatment under nitrogen or ammonia atmosphere at high temperature can convert this intermediate into lanthanum nitride.

• Catalyst Preparation Example : In the preparation of lanthanum cobaltite (LaCoO₃) catalysts, lanthanum nitrate serves as a precursor; calcination leads to pore formation and crystallinity suitable for catalytic applications. Although this example focuses on catalyst preparation, the underlying lanthanum nitrate synthesis and calcination steps are relevant for lanthanum nitride preparation.

Summary Table of Preparation Methods

Preparation Method	Starting Materials	Conditions	Key Features	References
Direct solid-state reaction	Lanthanum metal, CsN₃, LaBr₃, CsBr (flux)	900 °C, 7 days, evacuated silica tubes	High-quality single crystals, flux-assisted growth
Lanthanum nitrate precursor route	La₂O₃, HNO₃ (for La(NO₃)₃·6H₂O)	Crystallization, drying at 100–120 °C, calcination	Precursor synthesis, thermal decomposition
Ammonolysis/CVD (literature-based)	Lanthanum oxide/halides, NH₃ or N₂ gases	High temperature, controlled atmosphere	Thin films, powders, controlled morphology	General knowledge

Research Findings and Analysis

• The direct reaction method using lanthanum metal and azides in the presence of flux agents yields well-defined crystalline lanthanum nitride compounds. The use of cesium bromide as a flux is crucial for crystal quality and ease of product isolation.

• The lanthanum nitrate route offers a controlled chemical precursor approach, where the nitrate decomposition and calcination steps are optimized to ensure phase purity and crystallinity. This method is also adaptable for preparing mixed oxide catalysts involving lanthanum.

• Crystallographic studies confirm the formation of lanthanum nitride phases with expected crystal structures, and X-ray diffraction (XRD) is the primary characterization technique used to verify phase purity and crystallinity.

• The choice of preparation method depends on the desired form of lanthanum nitride (bulk crystals, powders, thin films) and application requirements.

Chemical Reactions Analysis

Lanthanum nitride undergoes various chemical reactions, including:

Reaction with Water: Lanthanum nitride reacts with water to form lanthanum hydroxide and ammonia[ LaN + 3H_2O \rightarrow La(OH)_3 + NH_3 ]

Reaction with Acids: It reacts with acids, such as hydrochloric acid, to produce lanthanum chloride and ammonium chloride[ LaN + 4HCl \rightarrow LaCl_3 + NH_4Cl ] These reactions highlight the compound’s reactivity with both water and acids.

Scientific Research Applications

Electronics and Optoelectronics

Lanthanum(III) nitride is increasingly utilized in the electronics industry due to its unique electrical properties. It is often used in the fabrication of thin films for electronic devices.

• Thin Film Transistors (TFTs) : LaN has been shown to enhance the performance of TFTs, particularly in improving the mobility of charge carriers. Research indicates that LaN can be deposited using techniques such as magnetron sputtering, resulting in films that exhibit favorable electrical characteristics and stability under operational conditions .
• Optoelectronic Devices : LaN is also applied in optoelectronic devices, where it serves as a semiconductor material. Its bandgap properties make it suitable for applications in light-emitting diodes (LEDs) and laser diodes .

Catalysis

This compound is recognized for its catalytic properties, particularly in chemical reactions involving nitrogen.

• Hydrogen Production : LaN has been studied as a catalyst for hydrogen production through ammonia decomposition. The compound facilitates the breakdown of ammonia into hydrogen and nitrogen, presenting a potential pathway for clean hydrogen energy production .
• Cracking Catalysts : In petrochemical processes, lanthanum-based catalysts are used for cracking hydrocarbons, which enhances the efficiency of fuel production .

Materials Science

In materials science, LaN is valued for its structural properties.

• Ceramics : this compound is incorporated into advanced ceramic materials to improve their mechanical strength and thermal stability. These ceramics find applications in high-temperature environments such as aerospace and automotive industries .
• Nanostructures : The synthesis of LaN nanoparticles has garnered attention due to their potential use in various applications, including drug delivery systems and as catalysts in chemical reactions. The nanoscale form of LaN exhibits unique properties that differ from its bulk counterpart, making it suitable for innovative applications .

Environmental Applications

LaN plays a role in environmental remediation efforts.

• Adsorption of Heavy Metals : Research has demonstrated that LaN can effectively adsorb heavy metals from wastewater. Its high surface area and reactivity allow it to bind with toxic metals, facilitating their removal from contaminated water sources .
• Phosphorus-Lowering Drugs : Lanthanum compounds are utilized in medicine to lower phosphorus levels in patients with kidney disease. The efficacy of LaN in this context is being explored to understand its impact on bone health and mineralization processes .

Case Study 1: Thin Film Applications

A study conducted on the deposition of lanthanum nitride thin films revealed that these films could be optimized for better electronic performance through controlled deposition techniques. The resulting films exhibited improved crystallinity and electrical conductivity, making them suitable for next-generation electronic devices .

Case Study 2: Environmental Remediation

In an experimental setup evaluating the adsorption capacity of LaN for heavy metal removal, results indicated that LaN could achieve an adsorption capacity exceeding 200 mg/g under optimal conditions. This highlights its potential as an effective adsorbent for environmental cleanup efforts .

Mechanism of Action

The mechanism by which lanthanum nitride exerts its effects is primarily related to its electronic structure. The valence band of lanthanum nitride is mainly derived from nitrogen 2p orbitals, while the conduction band is derived from the unoccupied lanthanum 5d orbitals. This electronic structure allows lanthanum nitride to interact with various molecules and ions, facilitating catalytic and electronic processes .

Comparison with Similar Compounds

Lanthanum(III) Oxide (La₂O₃)

Lanthanum(III) Chloride (LaCl₃)

Lanthanum(III) Nitrate Hydrate (La(NO₃)₃·6H₂O)

Other Nitrides and Composite Materials

Silicon Nitride (Si₃N₄) and Zirconium Diboride (ZrB₂) :

• La₂O₃ is added to Si₃N₄ and ZrB₂ to refine grain boundaries and enhance mechanical properties. Trivalent lanthanum cations segregate at grain boundaries, reducing particle size and improving optical and thermal performance .
• Comparison with LaN : Unlike these composite systems, LaN is a standalone nitride. Its properties (e.g., electrical conductivity) could complement Si₃N₄ or ZrB₂ in multifunctional ceramics.

Data Table: Comparative Properties of Lanthanum Compounds

Property	LaN (Inferred)	La₂O₃	LaCl₃	La(NO₃)₃·6H₂O
Formula	LaN	La₂O₃	LaCl₃	La(NO₃)₃·6H₂O
Molecular Weight	~152.91 g/mol	325.81 g/mol	245.26 g/mol	433.01 g/mol
Melting Point	~2,450°C (est.)	>2,300°C	70°C	40°C
Water Solubility	Insoluble	Reacts to form hydroxide	1,000 g/L (25°C)	1,580 g/L (25°C)
Primary Applications	Refractory materials	Optical glass, ceramics	Catalysts, metal synthesis	Analytical reagents, dopants

Research Findings and Industrial Relevance

• La₂O₃ in Composites : Doping Si₃N₄ with La₂O₃ reduces grain size by 30–50%, enhancing fracture toughness .
• LaCl₃ in Catalysis : Acts as a Lewis acid catalyst in Friedel-Crafts alkylation, achieving >90% yield in optimized conditions .
• La(NO₃)₃·6H₂O in Nanomaterials: Used to synthesize lanthanum-doped ZnO nanoparticles, improving UV absorption by 40% compared to pure ZnO .

Notes on Limitations

The provided evidence lacks direct data on LaN, necessitating extrapolation from related compounds. Further experimental studies are required to confirm LaN’s thermal, optical, and electronic properties.

Biological Activity

Lanthanum(III) nitride (LaN) is a compound of lanthanum, a rare earth element, that has garnered attention for its potential biological activities. This article presents a comprehensive overview of the biological activity associated with LaN, including its antimicrobial properties, effects on cellular processes, and potential toxicity mechanisms.

This compound is synthesized through various methods, including direct nitridation of lanthanum oxide or lanthanum metal in nitrogen atmospheres. The compound typically appears as a dark powder and exhibits high thermal stability. The molecular structure can influence its biological interactions, particularly in complex formation with biological molecules.

Antimicrobial Activity

Research indicates that lanthanide compounds, including LaN, can exhibit significant antimicrobial properties. A study examined the antimicrobial activity of lanthanide (III) nitrate complexes against various pathogens, including Salmonella paratyphi and Candida albicans. The results showed that while lanthanide complexes had some inhibitory effects, they were generally less potent compared to standard antibiotics like Cotrimoxazole and Fluconazole .

Pathogen	Inhibitory Activity	Reference
Salmonella paratyphi	Moderate activity
Candida albicans	Moderate activity
Bacillus cirroflagellosus	Less active than standards

Cytotoxic Effects

The cytotoxicity of LaN has been explored in various cancer cell lines. A study reported that lanthanum complexes demonstrated significant cytotoxic effects against human tumor cell lines such as HL-60 and BV-173. The MTT assay indicated that treatment with these complexes resulted in DNA fragmentation, suggesting potential for therapeutic applications against resistant tumors .

Cell Line	Cytotoxic Effect	Concentration	Reference
HL-60	Significant inhibition	100-200 µM
BV-173	DNA laddering observed	100-200 µM
K-562	30% survival rate	-

Interaction with Biological Molecules

Lanthanum(III) ions have been shown to interact with proteins such as vitronectin-like proteins (VN). A study indicated that low concentrations of La(III) could cause micro-interference in the VN structure through weak interactions, while higher concentrations led to the formation of stable complexes that disrupted the molecular structure of VN. This interaction highlights the potential toxicological implications of LaN in biological systems .

Effects on Bone Cells

The impact of LaN on osteogenic differentiation has been a focus of recent research. Studies have shown that La(III) can have dual effects on bone cells: promoting differentiation at low concentrations while inhibiting it at higher levels. This biphasic response suggests that careful consideration is needed when evaluating the therapeutic use of LaN in bone-related applications .

Q & A

Basic Research Questions

Q. What experimental methodologies are recommended for synthesizing high-purity Lanthanum(III) nitride (LaN) to minimize oxygen contamination?

• Methodological Answer : Synthesis of LaN requires strict control of atmospheric conditions due to its reactivity with oxygen and moisture. A common approach involves solid-state reactions under inert atmospheres (e.g., argon or nitrogen gloveboxes). For example, reacting lanthanum metal with nitrogen gas at elevated temperatures (800–1000°C) in a sealed tube furnace can yield LaN. Post-synthesis, purity can be verified via X-ray diffraction (XRD) to confirm crystallinity and phase identity, complemented by energy-dispersive X-ray spectroscopy (EDS) to detect oxygen impurities . Calibration of equipment and use of high-purity precursors (≥99.99%) are critical to minimize contamination .

Q. How can researchers accurately characterize the thermodynamic stability of LaN under varying conditions?

• Methodological Answer : Thermogravimetric analysis (TGA) coupled with differential scanning calorimetry (DSC) can assess thermal stability and phase transitions. Solubility studies in non-aqueous solvents (e.g., dimethylformamide) under controlled temperatures provide insights into thermodynamic parameters. Data should be cross-validated using computational models (e.g., density functional theory) to predict decomposition pathways. Critical evaluation of discrepancies in reported values, such as enthalpy of formation, requires adherence to IUPAC guidelines for data curation, including error estimation and validation against reference datasets .

Q. What spectroscopic techniques are most effective for probing the electronic structure of LaN?

• Methodological Answer : X-ray photoelectron spectroscopy (XPS) is essential for analyzing oxidation states (e.g., La³⁺ vs. La²⁺), while Raman spectroscopy identifies vibrational modes linked to nitrogen bonding. For bulk electronic properties, UV-Vis-NIR spectroscopy can determine bandgap energies. Researchers must account for surface oxidation artifacts by conducting measurements in ultra-high vacuum or inert environments .

Advanced Research Questions

Q. How should researchers address contradictions in reported magnetic properties of LaN across studies?

• Methodological Answer : Discrepancies may arise from differences in synthesis routes (e.g., nitridation time/temperature) or impurity levels. A systematic review of experimental conditions (e.g., precursor purity, quenching methods) is necessary. Replicate studies using standardized protocols (e.g., IUPAC’s data-quality criteria) to isolate variables. Statistical tools, such as weighted mean calculations and standard deviation analysis, can resolve outliers in published data . Additionally, neutron diffraction experiments can clarify magnetic ordering unaffected by surface oxidation .

Q. What strategies optimize the synthesis of LaN thin films for electronic applications?

• Methodological Answer : Pulsed laser deposition (PLD) or molecular beam epitaxy (MBE) enables precise control of stoichiometry and crystallinity. Key parameters include substrate temperature (≥500°C), nitrogen partial pressure (10⁻⁴–10⁻² mbar), and post-deposition annealing. In-situ monitoring via reflection high-energy electron diffraction (RHEED) ensures real-time quality assessment. Comparative analysis of lattice mismatch with substrates (e.g., SiC vs. sapphire) is critical to minimize defects .

Q. How can computational modeling complement experimental studies in predicting LaN’s reactivity with aqueous systems?

• Methodological Answer : Ab initio molecular dynamics (AIMD) simulations can model hydrolysis pathways and surface interactions. Validate predictions with experimental data from controlled hydrolysis experiments, measuring pH changes and gas evolution (e.g., NH₃). Cross-reference results with solubility databases curated by IUPAC to identify systemic biases in existing models .

Data Management & Validation

Q. What frameworks ensure reproducibility when publishing LaN research data?

• Methodological Answer : Adopt FAIR (Findable, Accessible, Interoperable, Reusable) principles. Raw data (e.g., XRD patterns, TGA curves) should be archived in supplementary materials with metadata detailing experimental conditions (e.g., instrument calibration, ambient humidity). Use platforms like Zenodo or institutional repositories for long-term access. For peer review, provide step-by-step protocols to enable replication, as outlined in IUPAC’s data-compilation standards .

Q. How should researchers handle conflicting solubility data for LaN in non-aqueous solvents?

• Methodological Answer : Conduct comparative solubility studies using standardized solvents (e.g., anhydrous ethanol, toluene) and report uncertainties (e.g., ±0.5% for gravimetric measurements). Apply multivariate regression to identify solvent properties (e.g., polarity, dielectric constant) influencing solubility. Discrepancies should be resolved through inter-laboratory collaborations and meta-analyses of historical data, prioritizing studies adhering to IUPAC’s error-assessment protocols .